Cas no 957364-54-4 (1-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbonyl-1H-1,2,3-benzotriazole)

• Product Name: 1-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbonyl-1H-1,2,3-benzotriazole
• CAS No: 957364-54-4
• MF: C₂₃H₁₇N₅O₂
• MW: 395.413384199142
• CID: 6252115
• PubChem ID: 2140154
• Update Time: 2025-10-05

1-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbonyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbonyl-1H-1,2,3-benzotriazole
• 1-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]carbonyl}-1H-1,2,3-benzotriazole
• HMS1592K07
• 957364-54-4
• CHEMBL1565883
• MLS000536916
• CBKinase1_017941
• SMR000143553
• CBKinase1_005541
• 1-[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbonyl]-1H-1,2,3-benzotriazole
• BRD-K91215114-001-01-0
• BDBM32728
• cid_2140154
• 1-benzotriazolyl-[3-(3-methoxyphenyl)-1-phenyl-4-pyrazolyl]methanone
• AKOS024608711
• benzotriazol-1-yl-[3-(3-methoxyphenyl)-1-phenyl-pyrazol-4-yl]methanone
• benzotriazol-1-yl-[3-(3-methoxyphenyl)-1-phenylpyrazol-4-yl]methanone
• F1495-1822
• (1H-benzo[d][1,2,3]triazol-1-yl)(3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)methanone
• HMS2427C10

• Inchi： 1S/C23H17N5O2/c1-30-18-11-7-8-16(14-18)22-19(15-27(25-22)17-9-3-2-4-10-17)23(29)28-21-13-6-5-12-20(21)24-26-28/h2-15H,1H3
• InChI Key： JLDPLLXBILOCTH-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC=CC=2)N=C1C1C=CC=C(C=1)OC)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 395.13822480g/mol
• Monoisotopic Mass: 395.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbonyl-1H-1,2,3-benzotriazole

Recent Advances in the Study of 1-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbonyl-1H-1,2,3-benzotriazole (CAS: 957364-54-4)

The compound 1-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbonyl-1H-1,2,3-benzotriazole (CAS: 957364-54-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole and benzotriazole moieties, exhibits promising biological activities, particularly in the context of enzyme inhibition and targeted therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential applications in drug development.

One of the key findings in recent research is the compound's ability to act as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its efficacy in suppressing the activity of kinases such as JAK2 and PI3K, which are critical in the regulation of cell proliferation and survival. These findings suggest that 957364-54-4 could serve as a lead compound for the development of novel therapeutics targeting cancers and autoimmune disorders.

Another area of investigation has been the optimization of the synthetic route for 1-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbonyl-1H-1,2,3-benzotriazole. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from commercially available precursors. This advancement not only improves the yield and purity of the compound but also facilitates its broader use in preclinical and clinical studies.

In addition to its kinase inhibitory properties, recent studies have explored the compound's potential as a fluorescent probe for bioimaging applications. The benzotriazole moiety in its structure exhibits strong fluorescence under specific conditions, making it a candidate for use in cellular imaging and diagnostic assays. This dual functionality—both therapeutic and diagnostic—positions 957364-54-4 as a versatile tool in theranostics.

Despite these promising developments, challenges remain in the clinical translation of 957364-54-4. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the compound's progression from the lab to the clinic.

In conclusion, the compound 1-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbonyl-1H-1,2,3-benzotriazole (CAS: 957364-54-4) represents a promising candidate for drug development, with applications spanning oncology, immunology, and diagnostics. Continued research into its mechanism of action, synthetic optimization, and therapeutic potential will be critical in unlocking its full clinical value. This brief highlights the latest advancements and underscores the importance of interdisciplinary collaboration in advancing this field.